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Compound of Interest

Compound Name:
2-(6-Chloropyridin-3-yl)propan-2-

amine

CAS No.: 157763-35-4

Cat. No.: B599644

Get Quote

An Application Note for the Synthesis of 2-(6-Chloropyridin-3-yl)propan-2-amine

Introduction
2-(6-Chloropyridin-3-yl)propan-2-amine is a valuable heterocyclic building block in medicinal

chemistry and drug discovery. Its structure, featuring a 6-chloropyridine core coupled with a

tertiary aminopropane group, makes it a key intermediate for synthesizing a range of

pharmacologically active compounds. The chlorine atom provides a reactive handle for further

functionalization through cross-coupling reactions, while the sterically hindered primary amine

offers a unique point for molecular elaboration.[1] This document provides a detailed, three-

step synthesis protocol for this compound, designed for researchers in organic synthesis and

pharmaceutical development.

The presented synthetic strategy is a robust and logical pathway commencing from

commercially available 6-chloronicotinic acid. The protocol is structured to provide not only a

step-by-step experimental guide but also to explain the underlying chemical principles and
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rationale for key procedural choices, ensuring both reproducibility and a deeper understanding

of the transformation.

Overall Synthetic Scheme
The synthesis proceeds through three distinct stages: 1) Esterification of the starting carboxylic

acid, 2) Formation of a tertiary alcohol via a Grignard reaction, and 3) Introduction of the

primary amine functionality through a Ritter reaction.

Step 1: Esterification

Step 2: Grignard Reaction

Step 3: Ritter Reaction

Final Product

6-Chloronicotinic Acid

Methyl 6-chloronicotinate

  SOCl2, Methanol

2-(6-Chloropyridin-3-yl)propan-2-ol

  2 eq. CH3MgBr, THF

2-(6-Chloropyridin-3-yl)propan-2-amine

  1. H2SO4, CH3CN
  2. H2O, NaOH

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of the target compound.
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Part 1: Synthesis of Methyl 6-chloronicotinate
Principle: The initial step involves the conversion of the carboxylic acid group of 6-

chloronicotinic acid into a methyl ester. This is achieved via an acid chloride intermediate

formed by reaction with thionyl chloride (SOCl₂), which is then quenched with methanol.

Esterification is a crucial activation step, as esters are significantly more susceptible to

nucleophilic attack by Grignard reagents than their parent carboxylic acids. The acidic proton of

the carboxylic acid would otherwise quench the Grignard reagent.

Experimental Protocol
Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux

condenser (with a gas outlet to a scrubber containing NaOH solution), add 6-chloronicotinic

acid (10.0 g, 63.5 mmol).

Reagent Addition: Suspend the acid in toluene (100 mL). Carefully add thionyl chloride (11.0

mL, 152.4 mmol, 2.4 eq.) dropwise at room temperature.

Reaction: Heat the mixture to reflux (approx. 110°C) and maintain for 3 hours. The solid will

gradually dissolve.

Workup (1): Allow the reaction to cool to room temperature. Carefully remove the solvent and

excess thionyl chloride under reduced pressure. The resulting crude 6-chloronicotinoyl

chloride is a yellow oil/solid.

Ester Formation: Cool the flask containing the acid chloride in an ice bath. Slowly add

anhydrous methanol (80 mL) dropwise. An exothermic reaction will occur.

Reaction (2): After the addition is complete, remove the ice bath and stir the mixture at room

temperature for an additional 2 hours.

Workup (2): Remove the methanol under reduced pressure. Dissolve the residue in ethyl

acetate (150 mL) and wash sequentially with saturated sodium bicarbonate solution (2 x 50

mL) and brine (1 x 50 mL).

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure to yield the product as a white to off-white solid.
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Data Summary: Step 1
Compound Formula

Mol. Weight (
g/mol )

Moles (mmol)
Theoretical
Yield (g)

6-Chloronicotinic

Acid
C₆H₄ClNO₂ 157.56 63.5 -

Methyl 6-

chloronicotinate
C₇H₆ClNO₂ 171.58 63.5 10.9

Part 2: Synthesis of 2-(6-Chloropyridin-3-yl)propan-
2-ol
Principle: This step employs a Grignard reaction, a powerful carbon-carbon bond-forming

method. Two equivalents of methylmagnesium bromide (CH₃MgBr) are reacted with the methyl

ester. The first equivalent adds to the carbonyl group to form a tetrahedral intermediate, which

collapses to form a ketone, 1-(6-chloropyridin-3-yl)ethanone. This ketone is highly reactive and

immediately undergoes attack by a second equivalent of the Grignard reagent to yield the

tertiary alcohol upon acidic workup. Anhydrous conditions are critical to prevent the Grignard

reagent from being destroyed by water.

Experimental Protocol
Setup: Assemble a 500 mL three-neck flask, oven-dried and cooled under a nitrogen

atmosphere. Equip it with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

Reagent Preparation: Dissolve methyl 6-chloronicotinate (10.0 g, 58.3 mmol) in anhydrous

tetrahydrofuran (THF, 150 mL) in the flask. Cool the solution to 0°C using an ice bath.

Grignard Addition: Add methylmagnesium bromide (3.0 M solution in diethyl ether, 48.6 mL,

145.8 mmol, 2.5 eq.) to the dropping funnel. Add the Grignard reagent to the ester solution

dropwise over 45 minutes, maintaining the internal temperature below 5°C.

Reaction: After the addition is complete, allow the reaction to warm to room temperature and

stir for 3 hours.
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Quenching: Cool the reaction mixture back to 0°C. Cautiously quench the reaction by slow,

dropwise addition of saturated ammonium chloride (NH₄Cl) solution (50 mL).

Extraction: Transfer the mixture to a separatory funnel and add ethyl acetate (150 mL). Wash

the organic layer with water (2 x 75 mL) and brine (1 x 75 mL).

Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

The crude product can be purified by flash column chromatography on silica gel (eluting with

a gradient of hexane/ethyl acetate) to afford the pure tertiary alcohol.

Data Summary: Step 2
Compound Formula

Mol. Weight (
g/mol )

Moles (mmol)
Theoretical
Yield (g)

Methyl 6-

chloronicotinate
C₇H₆ClNO₂ 171.58 58.3 -

2-(6-

Chloropyridin-3-

yl)propan-2-ol

C₈H₁₀ClNO 171.62 58.3 10.0

Part 3: Synthesis of 2-(6-Chloropyridin-3-yl)propan-
2-amine
Principle: The final step utilizes the Ritter reaction to convert the tertiary alcohol into the target

primary amine. In the presence of a strong acid like sulfuric acid, the alcohol is protonated and

loses water to form a stable tertiary carbocation. This electrophilic carbocation is then trapped

by the nitrogen atom of a nitrile solvent (acetonitrile), forming a nitrilium ion intermediate.

Subsequent hydrolysis of the nitrilium ion under aqueous basic conditions yields the desired

primary amine.

Mechanism of the Ritter Reaction

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b599644/docs?utm_src=pdf-body#synthesis-protocol-for-2-6-chloropyridin-3-yl-propan-2-amine
https://www.benchchem.com/product/b599644/docs?utm_src=pdf-body#synthesis-protocol-for-2-6-chloropyridin-3-yl-propan-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


R3C-OH
(Alcohol)

R3C+
(Carbocation)

+ H+
- H2O R3C-N+=C-CH3

(Nitrilium Ion)
+ CH3CN

CH3-C≡N
(Nitrile)

R3C-NH-C(=O)CH3
(N-tert-alkyl amide)

+ H2O R3C-NH2
(Amine)

Hydrolysis
(H+ or OH-)
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Caption: Simplified mechanism of the Ritter Reaction.

Experimental Protocol
Setup: In a 250 mL flask, dissolve 2-(6-chloropyridin-3-yl)propan-2-ol (8.0 g, 46.6 mmol) in

acetonitrile (80 mL).

Acid Addition: Cool the solution to 0°C in an ice bath. Slowly and carefully add concentrated

sulfuric acid (H₂SO₄, 8.0 mL) dropwise. The addition is highly exothermic.

Reaction: After adding the acid, remove the ice bath and allow the mixture to stir at room

temperature for 12-16 hours.

Hydrolysis (1): Pour the reaction mixture cautiously onto crushed ice (approx. 200 g) in a

large beaker.

Basification: Cool the aqueous solution in an ice bath and carefully adjust the pH to >12 by

the slow addition of 50% (w/v) sodium hydroxide (NaOH) solution. This step is also highly

exothermic.

Extraction: Extract the resulting aqueous slurry with dichloromethane (DCM) or ethyl acetate

(3 x 100 mL).

Purification: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure. The crude product can be further purified by vacuum

distillation or crystallization of its hydrochloride salt (by dissolving in ether and adding HCl in

ether) to yield pure 2-(6-chloropyridin-3-yl)propan-2-amine.[2]

Final Product Characteristics
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Property Value Reference

CAS Number 157763-35-4 [3]

Molecular Formula C₈H₁₁ClN₂ [3][4]

Molecular Weight 170.64 g/mol

Boiling Point 261.2 ± 25.0 °C (Predicted) [4]

Density 1.149 ± 0.06 g/cm³ (Predicted) [3]

Conclusion
This application note details a reliable and scalable three-step synthesis for 2-(6-
chloropyridin-3-yl)propan-2-amine starting from 6-chloronicotinic acid. The protocol is

founded on well-established and high-yielding organic transformations. By providing clear,

step-by-step instructions coupled with explanations of the underlying chemical principles, this

guide serves as a comprehensive resource for researchers requiring this important synthetic

intermediate for their work in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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